Cas no 1706430-38-7 (2-Chloro-6-fluoro-3-methylbenzenesulfonyl chloride)

• Product Name: 2-Chloro-6-fluoro-3-methylbenzenesulfonyl chloride
• CAS No: 1706430-38-7
• MF: C₇H₅Cl₂FO₂S
• MW: 243.082802534103
• MDL: MFCD28054213
• CID: 4611886
• Update Time: 2025-10-29

2-Chloro-6-fluoro-3-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-fluoro-3-methylbenzenesulfonylchloride
• Benzenesulfonyl chloride, 2-chloro-6-fluoro-3-methyl-
• 2-Chloro-6-fluoro-3-methylbenzenesulfonyl chloride

• MDL： MFCD28054213
• Inchi： 1S/C7H5Cl2FO2S/c1-4-2-3-5(10)7(6(4)8)13(9,11)12/h2-3H,1H3
• InChI Key： BPQQDLIWZMXCES-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=C(F)C=CC(C)=C1Cl

Additional information on 2-Chloro-6-fluoro-3-methylbenzenesulfonyl chloride

2-Chloro-6-fluoro-3-methylbenzenesulfonyl Chloride (CAS No. 1706430-38-7)

2-Chloro-6-fluoro-3-methylbenzenesulfonyl chloride, also known by its CAS registry number 1706430-38-7, is a versatile and highly reactive compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical chemistry, and materials science. This compound is a sulfonyl chloride derivative, characterized by its aromatic ring substituted with chlorine, fluorine, and methyl groups. The presence of these substituents imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The structure of 2-Chloro-6-fluoro-3-methylbenzenesulfonyl chloride consists of a benzene ring with three substituents: a chlorine atom at position 2, a fluorine atom at position 6, and a methyl group at position 3. The sulfonyl chloride group (-SO₂Cl) is attached to the benzene ring, providing reactivity that facilitates its use in various chemical transformations. This compound is particularly useful in the formation of sulfonamides, which are widely employed in drug design due to their ability to modulate enzyme activity and receptor binding.

Recent advancements in synthetic chemistry have highlighted the potential of 2-Chloro-6-fluoro-3-methylbenzenesulfonyl chloride as a key intermediate in the construction of heterocyclic compounds. Researchers have demonstrated its utility in the synthesis of pyrrole derivatives, which exhibit promising antifungal and anticancer activities. These findings underscore the importance of this compound in drug discovery efforts, particularly in the development of novel therapeutics targeting complex biological systems.

In addition to its role in pharmaceutical applications, 2-Chloro-6-fluoro-3-methylbenzenesulfonyl chloride has found utility in the synthesis of advanced materials. For instance, it has been employed as a precursor for the preparation of sulfonated polyaniline derivatives, which exhibit enhanced electrical conductivity and stability. These materials hold potential for use in energy storage devices, such as supercapacitors and batteries, where high-performance conductive polymers are required.

The synthesis of 2-Chloro-6-fluoro-3-methylbenzenesulfonyl chloride typically involves multi-step processes that begin with the preparation of the corresponding benzene derivative. Recent studies have focused on optimizing these synthetic routes to improve yield and reduce environmental impact. For example, catalytic methods utilizing transition metal catalysts have been explored to facilitate key transformations, such as nucleophilic aromatic substitution and sulfonation reactions.

The reactivity of 2-Chloro-6-fluoro-3-methylbenzenesulfonyl chloride is influenced by the electronic effects of its substituents. The electron-withdrawing chlorine and fluorine atoms enhance the electrophilicity of the sulfonyl group, making it more susceptible to nucleophilic attack. This property is exploited in various coupling reactions, such as those involving amines or hydroxyl-containing compounds, to form sulfonamides or sulfonates.

Despite its wide-ranging applications, careful handling is required due to its reactive nature. Proper safety precautions must be taken during synthesis and handling to ensure compliance with occupational health standards. Researchers are advised to work under controlled conditions and utilize appropriate personal protective equipment when working with this compound.

In conclusion, 2-Chloro-6-fluoro-3-methylbenzenesulfonyl chloride (CAS No. 1706430-38-7) stands as a testament to the ingenuity of modern chemical synthesis. Its unique structure and reactivity continue to drive innovation across diverse fields, from drug discovery to materials science. As research progresses, new applications for this compound are likely to emerge, further solidifying its importance in contemporary chemistry.